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Compound of Interest

Compound Name: 1,4-Butane-D8-diamine

CAS No.: 709608-92-4

Cat. No.: B569718

Get Quote

Executive Summary
1,4-Butane-D8-diamine (Putrescine-d8) is the fully deuterated isotopologue of 1,4-

butanediamine.[1] It serves as the "gold standard" internal standard for the quantification of

polyamines in biological matrices via LC-MS/MS and GC-MS.

Its utility relies on its physicochemical equivalence to the native analyte (Putrescine) during

extraction and chromatography, while providing a distinct mass shift (+8 Da) for mass

spectrometric detection. Understanding its solubility profile is critical for preparing accurate

stock solutions, preventing isotopic scrambling, and ensuring stability.

Key Forms Available[3]
Free Base (Oil/Low-Melting Solid): Highly hygroscopic, absorbs CO₂ from air. Miscible with

water and alcohols.

Dihydrochloride Salt (2HCl) (Crystalline Solid): The preferred form for analytical standards.

Highly water-soluble, stable, and non-volatile.
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Physicochemical Profile: D8 vs. Native
The deuteration of the carbon backbone introduces subtle changes in bond vibrational

frequencies (Kinetic Isotope Effect) but negligible changes in bulk solubility.

Property Native 1,4-Butanediamine 1,4-Butane-D8-diamine

CAS Number 110-60-1 709608-92-4

Molecular Formula C₄H₁₂N₂ C₄D₁₂N₂

Molecular Weight (Free Base) 88.15 g/mol 96.20 g/mol

Molecular Weight (2HCl Salt) 161.07 g/mol 169.12 g/mol

pKa 9.60, 10.80 ~9.65, ~10.85 (slight shift)

LogP -0.7 (Hydrophilic) -0.7 (Hydrophilic)

Appearance Colorless oil / White solid Colorless oil / White solid

Hygroscopicity High High

Solubility Landscape
The solubility of 1,4-Butane-D8-diamine is dictated by its high polarity and basicity. The salt

form (2HCl) is most commonly used in research and requires polar protic solvents.

Solubility Matrix (2HCl Salt Form)
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Solvent Solubility Rating Approx. Max Conc. Technical Notes

Water High > 100 mg/mL

Ideal for primary stock

solutions. Solutions

are stable at 4°C.

0.1 M HCl High > 100 mg/mL

Recommended.

Prevents adsorption to

glass and inhibits

bacterial growth.

Methanol Moderate 1–10 mg/mL

Soluble, but less than

in water.[2] Useful for

spiking into organic

precipitation

workflows.

DMSO High > 50 mg/mL

Good for high-

concentration stocks if

water must be

avoided.

Ethanol Low/Moderate < 5 mg/mL

Solubility decreases

significantly compared

to methanol.

Chloroform Insoluble < 0.1 mg/mL

The salt is insoluble;

the free base is

slightly soluble.

Hexane Insoluble Negligible

Used to wash away

non-polar

contaminants while

retaining Putrescine-

d8 in the aqueous

phase.

Critical Solvent Interactions
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Water & pH Sensitivity: In neutral water, the free base will absorb atmospheric CO₂ to form

carbamates. Always store the free base under inert gas (Argon/Nitrogen) or convert it

immediately to the salt form using dilute HCl.

Methanol Discrepancy: While the free base is miscible with methanol, the 2HCl salt has

limited solubility. Some vendors list the salt as "slightly soluble" (0.1–1 mg/mL) in pure

methanol [1].[2] For methanolic stocks, pre-dissolve in a minimal volume of water or 0.1 M

HCl before diluting with methanol.

Biphasic Systems: In liquid-liquid extractions (e.g., Folch or Bligh-Dyer), Putrescine-d8 will

partition almost exclusively into the aqueous/methanol phase, not the chloroform/lipid phase.

Experimental Protocols
Protocol A: Preparation of Primary Stock Solution (10
mM)
Target: Create a stable, accurate master stock for LC-MS quantitation. Form: 1,4-Butane-D8-
diamine Dihydrochloride (MW: 169.12 g/mol ).

Weighing: Accurately weigh 1.69 mg of the D8-salt into a tared glass vial.

Note: Due to hygroscopicity, weigh quickly or use a dry box.

Solvent Addition: Add 1.00 mL of 0.1 M HCl.

Why HCl? Acidification ensures the amine groups are fully protonated (

), preventing volatility and adsorption to glass surfaces.

Mixing: Vortex for 30 seconds until fully dissolved.

Storage: Aliquot into amber glass vials. Store at -20°C. Stability: >12 months.

Protocol B: Handling the Free Base (Neat Oil)
Target: Synthesis or NMR applications where chloride ions are interfering.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://cdn.caymanchem.com/cdn/insert/43878.pdf
https://www.benchchem.com/product/b569718/docs?utm_src=pdf-body#technical-guide-solubility-handling-of-1-4-butane-d8-diamine
https://www.benchchem.com/product/b569718/docs?utm_src=pdf-body#technical-guide-solubility-handling-of-1-4-butane-d8-diamine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b569718?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Inert Atmosphere: Handle inside a glove bag or under a stream of Nitrogen.

Dissolution: Dissolve immediately in deuterated solvents (e.g., D₂O, CD₃OD) or dry DMSO-

d6.

Warning: Do not expose to air for >2 minutes. Reaction with CO₂ forms a white crust

(carbamate) that alters stoichiometry.

Visualization: Solubility-Driven Extraction Workflow
The following diagram illustrates the decision logic for solvent selection during the extraction of

Putrescine-d8 from biological samples.
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Caption: Solubility-driven workflow for extracting Putrescine-d8. The compound's high polarity

ensures it remains in the aqueous/methanol phase during lipid removal steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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